Cas no 117591-20-5 (Calpeptin)

• Product Name: Calpeptin
• CAS No: 117591-20-5
• MF: C₂₀H₃₀N₂O₄
• MW: 362.463205814362
• MDL: MFCD00155623
• CID: 167143
• Update Time: 2025-04-19

Calpeptin Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[(1S)-1-[[[(1S)-1-formylpentyl]amino]carbonyl]-3-methylbutyl]-, phenylmethylester
• CALPEPTIN
• Calpeptin,N-Benzyloxycarbonyl-L-leucylnorleucinal
• Carbamic acid,N-[(1S)-1-[[[(1S)-1-formylpentyl]amino]carbonyl]-3-methylbutyl]-, phenylmethyles...
• BENZYLOXYCARBONYLDIPEPTIDYL ALDEHYDE
• BENZYLOXYCARBONYLLEUCYL-NORLEUCINAL
• CalpeptinN-Benzyloxycarbonyl-L-leucyl-norleucinal
• N-benzyloxycarbonyl-L-leucyl-L-norleucinal
• N-Benzyloxycarbonyl-L-leucylnorieucinal Z-Leu-Nle-CHO
• N-BENZYLOXYCARBONYL-L-LEUCYLNORLEUCINAL
• N-CBZ-L-LEUCYL-NORLEUCINAL
• Z-LEU-NLE-CHO
• Z-Leu-Nle-H
• Z-LEU-NLE-OH
• Z-LEU-NORLEUCINAL
• N-Benzyloxycarbonyl-L-leucylnorieucinal
• N-[N-[(Phenylmethoxy)carbonyl]-L-leucyl]-L-norleucinal
• Calpeptin,95%
• Calpeptin

• MDL： MFCD00155623
• Inchi： 1S/C20H30N2O4/c1-4-5-11-17(13-23)21-19(24)18(12-15(2)3)22-20(25)26-14-16-9-7-6-8-10-16/h6-10,13,15,17-18H,4-5,11-12,14H2,1-3H3,(H,21,24)(H,22,25)/t17-,18-/m0/s1
• InChI Key： PGGUOGKHUUUWAF-ROUUACIJSA-N
• SMILES： O=C([C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1)N[C@H](C=O)CCCC

Computed Properties

• Exact Mass: 362.22100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.9
• Topological Polar Surface Area: 84.5

Experimental Properties

• Color/Form: Odourless white powder
• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-75 °C
• Boiling Point: 494.07°C (rough estimate)
• Refractive Index: 1.6800 (estimate)
• Solubility: Insuluble (9.8E-3 g/L) (25 ºC),
• PSA: 84.50000
• LogP: 3.98320
• Solubility: Not determined

Calpeptin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives